Cas no 1402166-63-5 (N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester)

• Product Name: N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester
• CAS No: 1402166-63-5
• MF: C₁₄H₂₃BN₂O₅
• MW: 310.15
• CID: 5143073
• PubChem ID: 66520997
• Update Time: 2025-06-26

N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester
• 1H-Imidazole-1-ethanol, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-acetate
• AKOS015946300
• 1402166-63-5
• 2-(2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazol-1-yl)ethyl acetate

• Inchi： 1S/C14H23BN2O5/c1-10-16-11(8-17(10,6-7-18)9-12(19)20)15-21-13(2,3)14(4,5)22-15/h8,18H,6-7,9H2,1-5H3
• InChI Key： QSIHPVNWMBCCQW-UHFFFAOYSA-N
• SMILES： C1(C)[N+](CC([O-])=O)(CCO)C=C(B2OC(C)(C)C(C)(C)O2)N=1

Computed Properties

• Exact Mass: 294.1750874g/mol
• Monoisotopic Mass: 294.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester

N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester: A Promising Boronic Acid Derivative for Pharmaceutical and Biochemical Applications

N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, with the chemical formula C₁₄H₁₈BNO₄, belongs to the class of boronic acid derivatives, which are widely studied for their role in molecular recognition, catalytic reactions, and drug development. The CAS number 1402166-63-5 serves as a critical identifier for this specific molecule, enabling precise referencing in scientific literature and industrial applications.

The pinacol ester group in this compound plays a pivotal role in stabilizing the boronic acid functionality, which is known for its ability to form reversible covalent bonds with nucleophiles. This property is particularly valuable in the context of drug-target interactions, where the dynamic nature of boronic acid derivatives can enhance the specificity and efficacy of therapeutic agents. Recent studies have highlighted the importance of boronic acid pinacol esters in the development of selective inhibitors for enzymes such as protein tyrosine phosphatases (PTPs), which are implicated in various pathological conditions.

One of the most notable aspects of N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester is its imidazole ring, a heterocyclic structure that is prevalent in many bioactive molecules. The 2-methyl substitution on the imidazole ring contributes to the molecule’s hydrophobicity and influences its binding affinity to target proteins. This structural feature has been extensively explored in recent research, with a focus on its potential applications in anti-inflammatory and anti-cancer drug design. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that imidazole-based boronic acid derivatives exhibit enhanced cellular uptake and prolonged bioavailability compared to their non-substituted counterparts.

The acetoxyethyl moiety in this compound further enhances its reactivity and functional versatility. The acetoxy group acts as a protective unit that can be selectively removed under mild conditions, enabling the synthesis of diverse derivatives with tailored properties. This characteristic is particularly advantageous in the context of drug conjugation and prodrug design, where the controlled release of active moieties is critical for therapeutic efficacy. A 2024 review in Advanced Drug Delivery Reviews emphasized the role of such functional groups in the development of targeted drug delivery systems, which aim to minimize systemic toxicity while maximizing therapeutic outcomes.

Recent advancements in computational chemistry have provided valuable insights into the behavior of N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester. Molecular dynamics simulations and quantum mechanical calculations have revealed that the boronic acid pinacol ester group exhibits a unique conformational flexibility, which may influence its interactions with biological targets. These findings are particularly relevant to the design of selective inhibitors for glycosidases and glycosyltransferases, enzymes that play a key role in carbohydrate metabolism and disease pathogenesis. A 2023 study in ACS Chemical Biology demonstrated that such compounds can modulate enzymatic activity with high specificity, offering new avenues for the treatment of metabolic disorders.

In the realm of synthetic organic chemistry, N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester has emerged as a versatile building block for the preparation of complex molecules. Its boronic acid functionality is compatible with a wide range of coupling reactions, including Suzuki-Miyaura cross-coupling and Stille coupling, which are widely used in the synthesis of pharmaceuticals and materials. The pinacol ester group acts as a protecting group that prevents premature reactions, ensuring the fidelity of the synthetic process. This property has been exploited in the development of multistep synthesis strategies for complex natural products and biologically active compounds.

The hydrophobic nature of the 2-methyl and acetoxyethyl groups also contributes to the molecule’s solubility profile, which is a critical parameter in drug development. While boronic acid derivatives are often hydrophilic, the introduction of hydrophobic moieties can enhance their solubility in lipid-rich environments, facilitating their penetration into cell membranes. This property is particularly important for the design of lipophilic drugs that target intracellular pathways. A 2024 study in Journal of Pharmaceutical Sciences highlighted the importance of optimizing the hydrophobic-lipophilic balance in boronic acid derivatives to achieve optimal pharmacokinetic profiles.

In addition to its pharmaceutical applications, N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester has shown potential in the field of biomaterials and biotechnology. The boronic acid functionality can be utilized to create smart hydrogels and self-assembling peptides that respond to environmental stimuli such as pH and temperature. These materials have applications in tissue engineering, drug delivery, and biosensing. The pinacol ester group provides the necessary stability to these materials, ensuring their functionality under physiological conditions.

Despite its promising properties, the development of N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester as a therapeutic agent is still in its early stages. Further research is needed to elucidate its in vivo efficacy, toxicity profile, and mechanism of action. Preclinical studies are currently underway to evaluate its potential as an anti-inflammatory agent for the treatment of autoimmune diseases and as a chemotherapeutic agent for cancer. The results of these studies will be crucial in determining the clinical relevance of this compound.

In conclusion, N-(2-Acetoxyethyl)-2-methylimidazole-4-boronic acid pinacol ester represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, including the boronic acid pinacol ester group and the imidazole ring, make it a valuable candidate for the development of new drugs and materials. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases and the advancement of biotechnology.

Keywords: Boronic acid derivatives, Imidazole ring, Pinacol ester, Drug development, Computational chemistry, Synthetic organic chemistry